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Compound of Interest

Compound Name: Diltiazem-d4 Hydrochloride

Cat. No.: B602453

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This technical guide provides essential information regarding the molecular weight
and other physicochemical properties of Diltiazem-d4 Hydrochloride. It is intended to serve
as a quick reference for professionals engaged in research and development.

Physicochemical Data

Diltiazem-d4 Hydrochloride is the deuterated form of Diltiazem Hydrochloride, a well-known
calcium channel blocker. The incorporation of deuterium isotopes is a common strategy in drug
metabolism and pharmacokinetic (DMPK) studies to trace the metabolic fate of the drug. Below

is a summary of the key quantitative data for both Diltiazem-d4 Hydrochloride and its non-
labeled counterpart.
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Diltiazem-d4 . .
Property . Diltiazem Hydrochloride
Hydrochloride
Molecular Weight 455.00 g/mol [1] 450.98 g/mol [2][3][4]

Molecular Formula

C22H23D4CIN204S[1][5][6]

C22H27CIN204S[2][4]

CAS Number 1217769-52-2[6][7] 33286-22-5[2][3]

Appearance Pale Yellow Solid[5] Crystalline solid[8]

Melting Point 212-214 °C[5] Not specified

N Soluble in DMSO, Methanaol, Soluble in DMF, DMSO,

Solubility
Water[1][5] Ethanol, PBS (pH 7.2)[8]
[(2S,3S)-2-(4- (2S,3S)-3-(acetyloxy)-5-[2-
methoxyphenyl)-4-oxo-5- (dimethylamino)ethyl]-2,3-
[1,1,2,2-tetradeuterio-2- dihydro-2-(4-

IUPAC Name

(dimethylamino)ethyl]-2,3-
dihydro-1,5-benzothiazepin-3-
yl] acetate;hydrochloride[1]

methoxyphenyl)-1,5-
benzothiazepin-4(5H)-one,

monohydrochloride[8]

Logical Relationship Diagram

The following diagram illustrates the key attributes of Diltiazem-d4 Hydrochloride.

Diltiazem-d4 Hydrochloride
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Molecular Weight: 455.00 g/mol

Molecular Formula:
C22H23D4CIN204Ss

CAS Number: 1217769-52-2

Application:
Labeled Calcium Channel Blocker

Figure 1: Diltiazem-d4 Hydrochloride - Core Properties
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Figure 1: Diltiazem-d4 Hydrochloride - Core Properties
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Experimental Protocols: General Synthesis
Workflow

The synthesis of Diltiazem Hydrochloride involves a multi-step process. While specific
protocols for the deuterated analog may vary, the general synthetic route provides a
foundational understanding. A simplified, conceptual workflow for the non-deuterated form is
outlined below, based on publicly available synthesis information. The synthesis of the
deuterated analog would involve the use of deuterated starting materials or reagents at the

appropriate step.

A common synthesis route involves the acylation of O-desacetyldiltiazem. The final step

typically involves the formation of the hydrochloride salt.
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O-desacetyldiltiazem Acetic Anhydride

N/

Reaction in Dichloromethane
with DMAP and Triethylamine

:

Workup and Purification

Treatment with HCI in Methanol

:

Precipitation and Filtration

:

Diltiazem Hydrochloride

Figure 2: Conceptual Synthesis Workflow for Diltiazem HCI
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Figure 3: Simplified Mechanism of Action for Diltiazem

Click to download

full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Diltiazem-d4 Hydrochloride].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b602453#molecular-weight-of-diltiazem-d4-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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